Cas no 89371-38-0 (Imidapril tert-Butyl Ester)

• Product Name: Imidapril tert-Butyl Ester
• CAS No: 89371-38-0
• MF: C₂₄H₃₅N₃O₆
• MW: 461.551206827164
• CID: 993703
• PubChem ID: 14801864
• Update Time: 2025-04-20

Imidapril tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• Imidapril tert-Butyl Ester
• tert-butyl (4S)-3-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-1-methyl-2-oxoimidazolidine-4-carboxylate
• tert-Butyl (4S)-3-{N-[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]-L-alanyl}-1-methyl-2-oxoimidazolidine-4-carboxylate
• tert.-butyl (4S)-1-methyl-3-{(2S)-2-[N-((1S)-1-ethoxycarbonyl-3-phenylpropyl)amino]propionyl}-2-oxo-imidazolidine-4-carboxylate
• (4S)-3-[(2S)-2-[[(1S)-1-(ETHOXYCARBONYL)-3-PHENYLPROPYL]AMINO]-1-OXOPROPYL]-1-METHYL-2-OXO-4-IMIDAZOLIDINECARBOXYLIC ACID TERT-BUTYL ESTER
• 89371-38-0
• YCHKNKZKPFFKEV-WDSOQIARSA-N
• DTXSID50564208
• SCHEMBL14567436
• AKOS030242996

• Inchi： 1S/C24H35N3O6/c1-7-32-21(29)18(14-13-17-11-9-8-10-12-17)25-16(2)20(28)27-19(15-26(6)23(27)31)22(30)33-24(3,4)5/h8-12,16,18-19,25H,7,13-15H2,1-6H3/t16-,18-,19-/m0/s1
• InChI Key： YCHKNKZKPFFKEV-WDSOQIARSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CN(C)C(N1C([C@H](C)N[C@H](C(=O)OCC)CCC1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 461.25258584g/mol
• Monoisotopic Mass: 461.25258584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.168
• Boiling Point: 559.349°C at 760 mmHg
• Flash Point: 292.084°C
• Refractive Index: 1.53
• Solubility: Chloroform, Dichloromethane, Ethyl Acetate, Methanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides